2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[[5-cyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-14-9-15(2)23(16(3)10-14)26-22(29)13-31-24-19(12-25)18(11-21(28)27-24)17-7-5-6-8-20(17)30-4/h5-10,18H,11,13H2,1-4H3,(H,26,29)(H,27,28)
• InChI Key: OXOOEESHXUVZIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3OC)C#N)C
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 488744-44-1

Description

2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.
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Scientific Research Applications

Organophosphorus Compound Synthesis

Research has shown that certain organophosphorus compounds exhibit a wide range of biological activities, which could be leveraged in various scientific applications. The study by Pedersen and Lawesson (1974) on organophosphorus compounds emphasizes the synthesis processes that could potentially apply to compounds like the one , highlighting the methodological foundations for creating bioactive molecules with similar structural characteristics (Pedersen & Lawesson, 1974).

Novel Tetrahydrocarbazole Derivatives

Fadda et al. (2010) explored the synthesis of novel 1,2,3,4-tetrahydrocarbazole derivatives, a process that could be analogous to the synthesis of the given compound, indicating its utility in creating new molecules with potential biological interest (Fadda, Etman, Sarhan, & El-Hadidy, 2010).

Pyridine Derivatives as Insecticides

The synthesis and evaluation of pyridine derivatives for their insecticidal activity, as investigated by Bakhite et al. (2014), provide insight into the potential agricultural applications of similarly structured compounds. The research demonstrated that certain pyridine derivatives possess significant aphidicidal activities, suggesting that our compound of interest may also hold potential in this area (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Antimicrobial Activities of Heterocyclic Compounds

Shams et al. (2011) discussed the design and synthesis of novel antimicrobial dyes based on heterocyclic systems, which underscores the relevance of heterocyclic compounds, similar to the one , in developing new antimicrobial agents. The study highlights the importance of these molecules in medical and textile applications, suggesting potential research and application avenues for our compound (Shams, Mohareb, Helal, & Mahmoud, 2011).

Synthesis and Biological Activities of Thiazoles

The exploration of thiazoles and their fused derivatives for antimicrobial activities, as conducted by Wardkhan et al. (2008), points to the broader implications of synthesizing and studying compounds with complex heterocyclic structures. These studies indicate a promising direction for the application of similar compounds in discovering new antimicrobial substances (Wardkhan, Youssef, Hamed, & Ouf, 2008).